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Compound of Interest

Compound Name: Isovanillin-d3

Cat. No.: B134186

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth guide to the safe handling, storage, and disposal of
Isovanillin-d3 (3-Hydroxy-4-methoxybenzaldehyde-d3). While specific safety data for the
deuterated form is limited, the information presented here is based on the well-documented
profile of its non-deuterated counterpart, Isovanillin. The primary difference in the deuterated
isotopologue is its use as a stable isotope tracer, which does not significantly alter its
fundamental chemical hazards.[1]

Chemical and Physical Properties

Isovanillin-d3 is the deuterium-labeled version of Isovanillin, a naturally occurring organic
compound and an inhibitor of aldehyde oxidase.[1][2] Understanding its physical and chemical
properties is fundamental to its safe handling in a laboratory setting.
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Property Value Source
Chemical Formula CsHsD30s3 [1]
Molecular Weight 155.17 g/mol [1]
CAS Number 74495-73-1 [1]
Unlabeled CAS No. 621-59-0 [1]

Appearance Light brown powder [3]
Melting Point 112 -116 °C [3114]
Boiling Point 179 °C at 20 hPa [3]
Flash Point > 100 °C (> 212 °F) [4]
Solubility Soluble in acetone and 3]

methanol

Toxicological Data and Hazard Identification

Isovanillin is classified as an irritant. The GHS (Globally Harmonized System of Classification

and Labelling of Chemicals) classifications are based on reports from multiple suppliers to the

European Chemicals Agency (ECHA).[2]

Hazard Class

GHS Classification

Details

Acute Toxicity

LD50 Intraperitoneal (Rat)

1276 mg/kg

Skin Corrosion/Irritation

Warning (H315)

Causes skin irritation.[2][5]

Serious Eye Damage/Irritation

Warning (H319)

Causes serious eye irritation.

[2](5]

Specific Target Organ Toxicity
(Single Exposure)

Warning (H335)

May cause respiratory

irritation.[2]

The following diagram outlines the primary hazards associated with Isovanillin-d3 and the

necessary control measures.
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Caption: Hazard Identification and Control Measures Diagram.

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to proper handling procedures is critical to minimize exposure and ensure
laboratory safety.

Engineering Controls

¢« Work should be conducted in a well-ventilated area.

o For procedures that may generate dust or aerosols, a local exhaust ventilation system or a
chemical fume hood should be used.[5]

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or glasses.[4][5]

+ Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber).[4][5]
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o Skin and Body Protection: A lab coat should be worn. Take off any contaminated clothing and
wash it before reuse.[5]

o Respiratory Protection: If dust is generated, use a NIOSH-approved N95 dust mask or
equivalent.[4]

The following workflow illustrates the standard operating procedure for handling Isovanillin-d3
in a laboratory setting.
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Caption: Standard Laboratory Workflow for Isovanillin-d3.
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Storage and Stability

Proper storage is necessary to maintain the integrity of the compound.

o Storage Conditions: Keep the container tightly closed and store in a cool, dark, and dry
place.[5] Shipping is typically done at room temperature, but specific storage
recommendations can be found on the product's Certificate of Analysis.[1]

e Incompatible Materials: Store away from strong oxidizing agents.[5]

o Storage Class: Classified as a combustible solid (Storage Class 11).[4]

First Aid Measures

In the event of exposure, follow these first aid protocols.

Exposure Route First Aid Procedure

Wash off with soap and plenty of water. If skin

Skin Contact irritation occurs, get medical advice or attention.

[3](5]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o o )

do. Continue rinsing. If eye irritation persists, get

medical advice or attention.[3][5]

Move the person into fresh air. If not breathing,
Inhalation give artificial respiration.[3] If respiratory

irritation occurs, seek medical advice.

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water

and get medical advice if you feel unwell.[3][5]

Experimental Protocols

Detailed experimental protocols for the use of Isovanillin-d3 are application-specific and not
available in general safety literature. As a deuterated stable isotope, its primary use is as a
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tracer for quantitation in drug development and metabolism studies.[1] Researchers should
develop specific protocols based on their experimental design, incorporating the safety and
handling information provided in this guide. The synthesis and purification of the non-
deuterated Isovanillin have been described in patent literature, involving steps such as
dealkylation, extraction, and crystallization.[6][7] These procedures are for manufacturing and
not for typical laboratory use of the final product.

Spill and Disposal Procedures

o Spill Response: In case of a spill, avoid dust formation. Sweep up the material and place it in
a suitable, closed container for disposal. Ensure adequate ventilation.

o Waste Disposal: Dispose of waste material in accordance with local, state, and federal
regulations. Do not allow the chemical to enter drains.

This guide provides a comprehensive overview of the safety and handling considerations for
Isovanillin-d3 based on available data. Always consult the specific Safety Data Sheet (SDS)
provided by the supplier before use and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Isovanillin-d3: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b134186#isovanillin-d3-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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